Cas no 603135-79-1 (3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE)
3-Furanamine, tetrahydro-, 4-methylbenzenesulfonate is a chemically stable salt derivative of tetrahydrofurfurylamine, formed with p-toluenesulfonic acid. This compound is characterized by its high purity and consistent reactivity, making it suitable for use in organic synthesis and pharmaceutical intermediates. The 4-methylbenzenesulfonate moiety enhances its solubility in polar solvents, facilitating its application in various reaction conditions. Its well-defined crystalline structure ensures ease of handling and storage. The product is particularly valued in fine chemical synthesis for its role in producing specialized amines and heterocyclic compounds. Strict quality control measures are applied to maintain its chemical integrity and performance in demanding applications.
603135-79-1 structure
Product Name:3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE
CAS No:603135-79-1
MF:C11H17NO4S
MW:259.321982145309
CID:3294746
PubChem ID:21939354
Update Time:2025-06-07
3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE Chemical and Physical Properties
Names and Identifiers
-
- 3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE
- AKOS032947449
- tetrahydrofuran-3-amine 4-methylbenzenesulfonate
- SB45322
- 4-methylbenzenesulfonic Acid (3s)-oxolan-3-amine
- 603135-79-1
- MFCD00040622
- (S)-(-)-3-Aminotetrahydrofuran p-toluenesulfonate salt
- 695-080-2
- MFCD00066238
- SY009203
- (S)-tetrahydrofuran-3-amine 4-methylbenzenesulfonate
- (S)-(-)-Tetrahydro-3-furylamine p-Toluenesulfonate Salt
- SY007774
- (R)-TETRAHYDROFURAN-3-AMINE 4-METHYLBENZENESULFONATE
- 111769-27-8
- SCHEMBL481967
- (R)-(+)-Tetrahydro-3-furylamine p-toluenesulfonate salt
-
- Inchi: 1S/C7H8O3S.C4H9NO/c1-6-2-4-7(5-3-6)11(8,9)10;5-4-1-2-6-3-4/h2-5H,1H3,(H,8,9,10);4H,1-3,5H2
- InChI Key: BZXPLADBSZWDIH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.O1CCC(C1)N
Computed Properties
- Exact Mass: 259.08782920Da
- Monoisotopic Mass: 259.08782920Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 253
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98Ų
3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019089930-10g |
Tetrahydrofuran-3-amine 4-methylbenzenesulfonate |
603135-79-1 | 95% | 10g |
$552.08 | 2023-09-01 | |
| Alichem | A019089930-25g |
Tetrahydrofuran-3-amine 4-methylbenzenesulfonate |
603135-79-1 | 95% | 25g |
$984.90 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738975-1g |
Tetrahydrofuran-3-amine 4-methylbenzenesulfonate |
603135-79-1 | 98% | 1g |
¥735.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738975-5g |
Tetrahydrofuran-3-amine 4-methylbenzenesulfonate |
603135-79-1 | 98% | 5g |
¥2138.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738975-10g |
Tetrahydrofuran-3-amine 4-methylbenzenesulfonate |
603135-79-1 | 98% | 10g |
¥3640.00 | 2024-05-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1738975-25g |
Tetrahydrofuran-3-amine 4-methylbenzenesulfonate |
603135-79-1 | 98% | 25g |
¥7875.00 | 2024-05-07 |
3-FURANAMINE, TETRAHYDRO-, 4-METHYLBENZENESULFONATE Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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